Cas no 1441744-24-6 (1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester
• CAS No: 1441744-24-6
• MF: C₁₄H₁₅BN₂O₄
• MW: 286.090903520584
• MDL: MFCD28899774
• CID: 4780450
• Update Time: 2025-10-25

1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester

• MDL： MFCD28899774
• Inchi： 1S/C14H15BN2O4/c1-14(2,3)21-13(18)17-11-6-4-5-9(8-16)10(11)7-12(17)15(19)20/h4-7,19-20H,1-3H3
• InChI Key： NJKWQAREKPQGBQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C#N)=CC=C2)C=C1B(O)O

Additional information on 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester

1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester

Introduction to 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester

The compound 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester (CAS No. 1441744-24-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its indole ring system, which serves as a versatile scaffold for functionalization. The presence of a boron atom at the 2-position and a cyano group at the 4-position introduces unique electronic and structural properties, making it an intriguing subject for research and application.

Recent advancements in synthetic methodologies have enabled the precise construction of such complex molecules. The ester group at the 1-position, derived from tert-butyl alcohol, adds stability and solubility to the compound, facilitating its use in diverse chemical reactions. This compound has garnered attention due to its potential in drug discovery, materials synthesis, and as a precursor for advanced materials.

Synthesis and Structural Features

The synthesis of 1H-Indole-1-carboxylic acid, 2-borono-4-cyano-, 1-(1,1-dimethylethyl) ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The indole ring is typically formed through a Paal-Knorr synthesis or related methods, followed by functionalization at specific positions. The introduction of the boron atom at the 2-position is achieved via nucleophilic substitution or coupling reactions, while the cyano group at the 4-position can be introduced through cyanation reactions or electrophilic substitution.

The tert-butyl ester group at the 1-position plays a crucial role in stabilizing the molecule during synthesis and storage. This group can be readily removed under acidic or basic conditions to regenerate the carboxylic acid functionality if desired. The combination of these functional groups provides a versatile platform for further chemical modifications.

Applications in Drug Discovery and Biomedical Research

The indole moiety is well-known for its biological activity and has been extensively studied in medicinal chemistry. The presence of boron and cyano groups in this compound introduces additional complexity to its interactions with biological systems. Recent studies have explored the potential of this compound as a lead molecule in drug discovery efforts targeting various diseases.

Preliminary pharmacological studies suggest that 1H-Indole-...ester exhibits selective binding to certain protein targets, making it a promising candidate for further investigation. Its ability to modulate cellular signaling pathways has been observed in vitro, highlighting its potential as a therapeutic agent.

Moreover, the boron atom in this compound enables its use as a boron-containing drug candidate for neutron capture therapy (NCT), a targeted cancer treatment modality. This application leverages the unique nuclear properties of boron isotopes to selectively destroy cancer cells while sparing healthy tissue.

Role in Materials Science and Nanotechnology

Beyond its biomedical applications, ...ester has shown promise in materials science due to its unique electronic properties. The indole ring system serves as an electron-rich aromatic framework that can participate in π–π interactions and other non-covalent interactions essential for self-assembling materials.

Recent research has focused on incorporating this compound into supramolecular assemblies and polymer networks. Its ability to form ordered structures at the nanoscale makes it an attractive candidate for applications in organic electronics and photonics.

The cyano group at the 4-position contributes significantly to the compound's electronic characteristics by introducing electron-withdrawing effects that can tune its redox properties. This feature is particularly valuable in designing materials for energy storage devices such as batteries and supercapacitors.

Additionally, the tert-butyl ester group provides steric bulk that can influence molecular packing densities and phase transitions in crystalline materials. This property is being explored for applications in organic semiconductors where control over molecular ordering is critical for device performance.

Toxicological Considerations and Safety Profile

Evaluating the safety profile of ...ester is essential for its responsible use across various applications. Initial toxicological studies indicate that this compound exhibits low acute toxicity when administered through common routes such as oral or intravenous administration.

In vitro cytotoxicity assays reveal that ...ester demonstrates selective cytotoxicity against certain cancer cell lines while sparing normal cells at therapeutic concentrations. This selectivity underscores its potential as an anticancer agent with reduced systemic toxicity compared to conventional chemotherapeutic agents.

Boron-containing compounds often raise concerns regarding long-term toxicity due to their accumulation potential in biological systems. However, preliminary data suggest that ...ester undergoes efficient metabolic clearance via hepatic pathways without significant accumulation in vital organs such as liver or kidneys.

Further long-term toxicity studies are currently underway to fully characterize its safety profile across different exposure scenarios. These studies will provide critical insights into its suitability for clinical use or large-scale industrial applications.

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